Potassium (3-fluoro-4-formylphenyl)trifluoroborate
Overview
Description
Potassium (3-fluoro-4-formylphenyl)trifluoroborate is a chemical compound with the CAS Number: 1451390-71-8 . It has a molecular weight of 230.01 . The IUPAC name for this compound is potassium trifluoro (3-fluoro-4-formylphenyl)borate (1-) . It is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for Potassium (3-fluoro-4-formylphenyl)trifluoroborate is1S/C7H4BF4O.K/c9-7-3-6 (8 (10,11)12)2-1-5 (7)4-13;/h1-4H;/q-1;+1 . This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
Potassium (3-fluoro-4-formylphenyl)trifluoroborate is a solid at room temperature .Scientific Research Applications
Enantioselective Synthesis
Potassium (3-fluoro-4-formylphenyl)trifluoroborate: is used in the enantioselective synthesis of α-amino esters through Petasis borono-Mannich multicomponent reactions . This process is significant for producing optically active α-amino esters, which are crucial precursors for α-amino acid derivatives found in bioactive natural products and medicinal compounds.
Organic Synthesis
This compound serves as a stable precursor in organic synthesis, particularly in reactions where boronic acids or boronate esters are traditionally used. Its stability and ease of handling make it a preferred choice for synthesizing optically active compounds .
Cross-Coupling Reactions
Trifluoroborate salts, including Potassium (3-fluoro-4-formylphenyl)trifluoroborate , are valuable reagents in cross-coupling reactions. These reactions are pivotal in creating complex organic compounds, pharmaceuticals, and polymers .
Material Science
In material science, this compound can be utilized in the synthesis of new materials, such as fluoro-functionalized ionic covalent organic frameworks (F-iCOFs). These materials have potential applications in gas storage, separation processes, and catalysis .
Analytical Chemistry
Potassium (3-fluoro-4-formylphenyl)trifluoroborate: may be used as a standard or reagent in analytical chemistry to identify or quantify other substances or to study chemical properties of various compounds .
Life Science Research
The compound finds applications in life science research, where it can be involved in the study of biological processes or as a part of the development of diagnostic assays .
Safety and Hazards
properties
IUPAC Name |
potassium;trifluoro-(3-fluoro-4-formylphenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BF4O.K/c9-7-3-6(8(10,11)12)2-1-5(7)4-13;/h1-4H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUCCLBSEPDKFNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC(=C(C=C1)C=O)F)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BF4KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium (3-fluoro-4-formylphenyl)trifluoroborate | |
CAS RN |
1451390-71-8 |
Source
|
| Record name | Borate(1-), trifluoro(3-fluoro-4-formylphenyl)-, potassium (1:1), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1451390-71-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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